Cas no 886771-14-8 (Tert-butyl 3-(pyridin-4-YL)piperazine-1-carboxylate)

• Product Name: Tert-butyl 3-(pyridin-4-YL)piperazine-1-carboxylate
• CAS No: 886771-14-8
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• MDL: MFCD08686236
• CID: 2811530
• PubChem ID: 72210365
• Update Time: 2025-05-24

Tert-butyl 3-(pyridin-4-YL)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-(PYRIDIN-4-YL)PIPERAZINE-1-CARBOXYLATE
• tert-butyl 3-pyridin-4-ylpiperazine-1-carboxylate
• 3-PYRIDIN-4-YL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB46920
• AB46924
• AB46928
• Z2009848315
• (R)-3-PYRIDIN-4-YL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (S)-3-PYRIDIN-4-YL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• Tert-butyl 3-(pyridin-4-YL)piperazine-1-carboxylate

• MDL： MFCD08686236
• Inchi： 1S/C14H21N3O2/c1-14(2,3)19-13(18)17-9-8-16-12(10-17)11-4-6-15-7-5-11/h4-7,12,16H,8-10H2,1-3H3
• InChI Key： WEMMCZNXZKRCMF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CN=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 0.9
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Tert-butyl 3-(pyridin-4-YL)piperazine-1-carboxylate

Tert-butyl 3-(pyridin-4-YL)piperazine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 886771-14-8, known as Tert-butyl 3-(pyridin-4-YL)piperazine-1-carboxylate, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. The molecule consists of a piperazine ring, a pyridine moiety, and a tert-butyl carboxylate group, which collectively contribute to its versatile properties.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the pyridine ring in this compound adds electron-withdrawing effects, enhancing its ability to interact with biological targets. This makes Tert-butyl 3-(pyridin-4-YL)piperazine-1-carboxylate a promising candidate for exploring new therapeutic agents. Researchers have also focused on the synthesis and optimization of such compounds to improve their pharmacokinetic profiles and bioavailability.

The synthesis of Tert-butyl 3-(pyridin-4-YL)piperazine-1-carboxylate involves multi-step reactions, including nucleophilic substitution and coupling reactions. These methods have been refined in recent years to achieve higher yields and better purity. The use of microwave-assisted synthesis has been reported to accelerate the reaction process, making it more efficient for large-scale production. This approach not only reduces reaction time but also minimizes the formation of by-products, ensuring a cleaner product.

In terms of applications, this compound has shown potential in the field of drug delivery systems. Its structure allows for functionalization, enabling the attachment of targeting ligands or drug molecules. For instance, researchers have explored its use as a carrier for anticancer drugs, where the piperazine ring serves as a scaffold for conjugation with therapeutic agents. The tert-butyl group provides steric protection during drug delivery, ensuring stability until release at the target site.

Another area where Tert-butyl 3-(pyridin-4-YL)piperazine-1-carboxylate has demonstrated promise is in catalytic applications. The nitrogen atoms in the piperazine ring can act as Lewis bases, facilitating catalytic cycles in organic reactions. Recent studies have shown that this compound can be used as an organocatalyst in asymmetric synthesis, enabling the formation of chiral centers with high enantioselectivity. This property makes it valuable in the synthesis of complex molecules, including natural products and pharmaceutical intermediates.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of such compounds. Preliminary studies indicate that Tert-butyl 3-(pyridin-4-YL)piperazine-1-carboxylate exhibits moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term impact on ecosystems and human health.

In conclusion, Tert-butyl 3-(pyridin-4-YL)piperazine-1-carboxylate (CAS No. 886771-14-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery, catalysis, and materials science. As research continues to uncover its potential, this compound is expected to play a pivotal role in advancing innovative solutions across various industries.